Cas no 45411-69-6 (4H-1,3-Dithiin-1-ium, 5,6-dihydro-)
45411-69-6 structure
Product Name:4H-1,3-Dithiin-1-ium, 5,6-dihydro-
CAS No:45411-69-6
MF:C4H7S2
MW:119.228378534317
CID:2828041
PubChem ID:11041905
Update Time:2025-04-21
4H-1,3-Dithiin-1-ium, 5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30453020
- 4H-1,3-Dithiin-1-ium, 5,6-dihydro-
- DTXCID40403839
- 45411-69-6
-
- Inchi： 1S/C4H7S2/c1-2-5-4-6-3-1/h4H,1-3H2/q+1
- InChI Key： WXAQKOOFYJHEMO-UHFFFAOYSA-N
- SMILES： [S+]1=CSCCC1
Computed Properties
- Exact Mass: 118.99891757g/mol
- Monoisotopic Mass: 118.99891757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 51.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
4H-1,3-Dithiin-1-ium, 5,6-dihydro- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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